Cas no 1474-73-3 (Pregn-4-en-3-one, 11b,20b-dihydroxy-6a-methyl- (7CI,8CI))

• Product Name: Pregn-4-en-3-one, 11b,20b-dihydroxy-6a-methyl- (7CI,8CI)
• CAS No: 1474-73-3
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 230531
• PubChem ID: 253114
• Update Time: 2025-04-19

Pregn-4-en-3-one, 11b,20b-dihydroxy-6a-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one, 11b,20b-dihydroxy-6a-methyl- (7CI,8CI)
• (6S,8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-17-((R)-1-hydroxyethyl)-6,10,13-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• [3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,3a,4,5,5a,5b,6,7,8,10,10a,10b-tetradecahydrocyclopenta[a]fluoren-10-yl]methanol
• AC1L5VBM
• AC1Q7CFF
• AG-K-44719
• AR-1A8929
• CTK4E3323
• KST-1A2534
• NSC134934
• 1474-73-3
• NSC75564
• NSC-75564

• Inchi： 1S/C22H34O3/c1-12-9-15-17-6-5-16(13(2)23)22(17,4)11-19(25)20(15)21(3)8-7-14(24)10-18(12)21/h10,12-13,15-17,19-20,23,25H,5-9,11H2,1-4H3/t12-,13+,15-,16+,17-,19-,20+,21-,22+/m0/s1
• InChI Key： RNDKPONEBPMNRB-YRYAGHSFSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@@H]([C@@H](C)O)CC[C@H]2[C@@H]2C[C@H](C)C3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 346.25079494g/mol
• Monoisotopic Mass: 346.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų